Cas no 2229173-26-4 (4-oxo-1-(1,2,3-thiadiazol-4-yl)cyclohexane-1-carboxylic acid)
4-oxo-1-(1,2,3-thiadiazol-4-yl)cyclohexane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-oxo-1-(1,2,3-thiadiazol-4-yl)cyclohexane-1-carboxylic acid
- 2229173-26-4
- EN300-1782648
-
- Inchi: 1S/C9H10N2O3S/c12-6-1-3-9(4-2-6,8(13)14)7-5-15-11-10-7/h5H,1-4H2,(H,13,14)
- InChI Key: GVZSVDSLYXNMLT-UHFFFAOYSA-N
- SMILES: S1C=C(C2(C(=O)O)CCC(CC2)=O)N=N1
Computed Properties
- Exact Mass: 226.04121336g/mol
- Monoisotopic Mass: 226.04121336g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 285
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 108Ų
4-oxo-1-(1,2,3-thiadiazol-4-yl)cyclohexane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1782648-0.05g |
4-oxo-1-(1,2,3-thiadiazol-4-yl)cyclohexane-1-carboxylic acid |
2229173-26-4 | 0.05g |
$1129.0 | 2023-09-19 | ||
| Enamine | EN300-1782648-0.1g |
4-oxo-1-(1,2,3-thiadiazol-4-yl)cyclohexane-1-carboxylic acid |
2229173-26-4 | 0.1g |
$1183.0 | 2023-09-19 | ||
| Enamine | EN300-1782648-0.25g |
4-oxo-1-(1,2,3-thiadiazol-4-yl)cyclohexane-1-carboxylic acid |
2229173-26-4 | 0.25g |
$1235.0 | 2023-09-19 | ||
| Enamine | EN300-1782648-0.5g |
4-oxo-1-(1,2,3-thiadiazol-4-yl)cyclohexane-1-carboxylic acid |
2229173-26-4 | 0.5g |
$1289.0 | 2023-09-19 | ||
| Enamine | EN300-1782648-1.0g |
4-oxo-1-(1,2,3-thiadiazol-4-yl)cyclohexane-1-carboxylic acid |
2229173-26-4 | 1g |
$1343.0 | 2023-06-02 | ||
| Enamine | EN300-1782648-2.5g |
4-oxo-1-(1,2,3-thiadiazol-4-yl)cyclohexane-1-carboxylic acid |
2229173-26-4 | 2.5g |
$2631.0 | 2023-09-19 | ||
| Enamine | EN300-1782648-5.0g |
4-oxo-1-(1,2,3-thiadiazol-4-yl)cyclohexane-1-carboxylic acid |
2229173-26-4 | 5g |
$3894.0 | 2023-06-02 | ||
| Enamine | EN300-1782648-10.0g |
4-oxo-1-(1,2,3-thiadiazol-4-yl)cyclohexane-1-carboxylic acid |
2229173-26-4 | 10g |
$5774.0 | 2023-06-02 | ||
| Enamine | EN300-1782648-1g |
4-oxo-1-(1,2,3-thiadiazol-4-yl)cyclohexane-1-carboxylic acid |
2229173-26-4 | 1g |
$1343.0 | 2023-09-19 | ||
| Enamine | EN300-1782648-5g |
4-oxo-1-(1,2,3-thiadiazol-4-yl)cyclohexane-1-carboxylic acid |
2229173-26-4 | 5g |
$3894.0 | 2023-09-19 |
4-oxo-1-(1,2,3-thiadiazol-4-yl)cyclohexane-1-carboxylic acid Related Literature
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
Additional information on 4-oxo-1-(1,2,3-thiadiazol-4-yl)cyclohexane-1-carboxylic acid
Introduction to 4-oxo-1-(1,2,3-thiadiazol-4-yl)cyclohexane-1-carboxylic acid (CAS No. 2229173-26-4)
4-oxo-1-(1,2,3-thiadiazol-4-yl)cyclohexane-1-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 2229173-26-4, is a compound of significant interest in the field of medicinal chemistry and pharmacology. This molecule belongs to a class of heterocyclic derivatives that have garnered attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this compound incorporates a cyclohexane ring functionalized with a 4-oxo group and an 1,2,3-thiadiazole moiety, which are key features contributing to its unique chemical and biological properties.
The 1,2,3-thiadiazole scaffold is a well-known pharmacophore in medicinal chemistry, recognized for its ability to interact with various biological targets. This heterocyclic system is characterized by a three-membered ring containing sulfur, nitrogen, and carbon atoms. The presence of the thiadiazole group in 4-oxo-1-(1,2,3-thiadiazol-4-yl)cyclohexane-1-carboxylic acid imparts significant electronic and steric properties to the molecule, influencing its reactivity and binding affinity. Such structural features have been extensively studied for their roles in modulating enzyme activity, receptor binding, and other cellular processes relevant to drug discovery.
Recent advancements in the field of medicinal chemistry have highlighted the importance of cyclohexane derivatives in developing novel therapeutic agents. The cyclohexane ring in this compound provides a rigid yet flexible backbone that can optimize the spatial orientation of functional groups relative to biological targets. This structural motif is particularly valuable in designing molecules with improved solubility, metabolic stability, and target specificity. The combination of the 4-oxo group and the thiadiazole moiety within the cyclohexane framework suggests potential applications in addressing a wide range of diseases.
One of the most compelling aspects of 4-oxo-1-(1,2,3-thiadiazol-4-yl)cyclohexane-1-carboxylic acid is its potential as a lead compound for drug development. The unique structural features of this molecule make it a promising candidate for further exploration in various therapeutic areas. For instance, studies have indicated that thiadiazole derivatives can exhibit antimicrobial, anti-inflammatory, and anticancer properties. The presence of the 4-oxo group may enhance these effects by facilitating interactions with specific binding sites on target proteins or enzymes.
In recent years, computational methods and high-throughput screening have accelerated the identification of novel bioactive compounds. The structural complexity of 4-oxo-1-(1,2,3-thiadiazol-4-yl)cyclohexane-1-carboxylic acid makes it an attractive candidate for virtual screening campaigns aimed at identifying new drug candidates. By leveraging advanced computational techniques such as molecular docking and quantum mechanical calculations, researchers can predict the binding affinity and mode of interaction between this compound and potential biological targets. These insights can guide experimental efforts toward optimizing its pharmacological properties.
The synthesis of 4-oxo-1-(1,2,3-thiadiazol-4-yl)cyclohexane-1-carboxylic acid represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves strategic functionalization of the cyclohexane ring and incorporation of the thiadiazole moiety. Advanced synthetic methodologies such as transition metal-catalyzed reactions and cross-coupling techniques have been employed to achieve high yields and purity levels. These synthetic approaches not only highlight the versatility of modern organic chemistry but also provide valuable insights into the structural modifications that can enhance biological activity.
Preclinical studies have begun to explore the pharmacological profile of 4-oxo-1-(1,2,3-thiadiazol-4-yl)cyclohexane-1-carboxylic acid, focusing on its interactions with key biological pathways. Initial results suggest that this compound exhibits promising activity against certain disease models without significant side effects. Further research is needed to fully elucidate its mechanism of action and assess its potential for clinical translation. However, these early findings underscore the importance of thiadiazole-based compounds in drug discovery and development.
The future prospects for 4-oxyoно-(thiadiazol-ciclohexanecarboxilic acid) are exciting given its unique structural features and potential therapeutic applications. Continued research efforts will focus on optimizing its chemical structure to enhance potency, selectivity, and pharmacokinetic properties. Collaborative efforts between academic institutions and pharmaceutical companies will be essential in advancing this compound from preclinical development to clinical trials. As our understanding of biological systems grows more sophisticated, molecules like 4-oxyoно-(thiadiazol-ciclohexanecarboxilic acid) will play an increasingly important role in addressing unmet medical needs.
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